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Compound of Interest

Compound Name: 4-(Benzoylamino)benzoic acid

Cat. No.: B042514

An In-depth Technical Guide on 4-(Benzoylamino)benzoic acid (CAS Number: 582-80-9)

This technical guide provides a comprehensive overview of 4-(Benzoylamino)benzoic acid,
also known as 4-benzamidobenzoic acid, a molecule of significant interest in medicinal
chemistry. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its physicochemical properties, synthesis,
biological activity, and relevant experimental protocols.

Physicochemical Properties

4-(Benzoylamino)benzoic acid is a white to off-white crystalline solid. While extensive
experimental data for the parent compound is not readily available in all databases, the
following table summarizes its key physicochemical properties based on computational models
and data from closely related compounds.
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Property Value Reference
CAS Number 582-80-9

Molecular Formula C14H11:NOs3

Molecular Weight 241.24 g/mol

IUPAC Name 4-benzamidobenzoic acid

While not definitively reported
for this specific compound, a
_ _ related derivative, 4-(4-
Melting Point ] ) ]
chlorobenzamido)benzoic acid,
has a melting point of 150-151

°C.[1]

Boiling Point 349.8 °C (Predicted)

Data for 4-
(Benzoylamino)benzoic acid is
not widely available. However,
as a benzoic acid derivative, it
is expected to have low
solubility in water and higher
Solubility solubility in organic solvents
like ethanol, methanol, and
DMSO. The solubility of the
parent compound, benzoic
acid, increases with
temperature in water and is

high in ethanol.
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Synthesis

The synthesis of 4-(Benzoylamino)benzoic acid is commonly achieved through the Schotten-
Baumann reaction, which involves the acylation of an amine with an acid chloride in the
presence of a base.

Experimental Protocol: Schotten-Baumann Synthesis of
4-(Benzoylamino)benzoic acid

This protocol describes a general procedure for the synthesis of 4-(benzoylamino)benzoic
acid from 4-aminobenzoic acid and benzoyl chloride.

Materials:

4-Aminobenzoic acid

» Benzoyl chloride

e 10% aqueous Sodium Hydroxide (NaOH) solution

e Dichloromethane (CH2)

» Hydrochloric acid (HCI, for workup)

» Ethanol (for recrystallization)

e Magnetic stirrer and stir bar

o Erlenmeyer flask

e Dropping funnel

Bichner funnel and filter paper
Procedure:

e In a 250 mL Erlenmeyer flask, dissolve 4-aminobenzoic acid (1.0 equivalent) in 10%
aqueous NaOH solution.
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Cool the flask in an ice bath with continuous stirring.

Slowly add benzoyl chloride (1.1 equivalents) dropwise from a dropping funnel to the stirred
solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, acidify the reaction mixture with dilute HCI to precipitate the crude product.

Collect the white precipitate by vacuum filtration using a Bichner funnel and wash with cold
water.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
(benzoylamino)benzoic acid.

Dry the purified product under vacuum.
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Schotten-Baumann Synthesis Workflow

Reactants Reaction Conditions

4-Aminobenzoic Acid Benzoyl Chloride Aqueous NaOH Water/DCM (Biphasic)

/

Schotten-Baumann Reaction

Products

4-(Benzoylamino)benzoic Acid

Soluble Epoxide Hydrolase (sEH) Signaling Pathway

Arachidonic Acid

Metabolism

CYP Epoxygenase

Epoxyeicosatrienoic Acids (EETs) 4-(Benzoylamino)benzoic acid
(Anti-inflammatory, Vasodilatory) Derivatives

Soluble Epoxide Hydrolase (SEH)

Dihydroxyeicosatrienoic Acids (DHETS)
(Less Active)
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In Vitro sEH Inhibition Assay Workflow

Prepare Reagents
(Buffer, Enzyme, Substrate, Compounds)

Dispense Compounds & Controls
into 96-well plate

Add sEH Enzyme

Pre-incubate

Add Fluorogenic Substrate

Measure Fluorescence (Kinetic)

Data Analysis
(Calculate % Inhibition, 1Cso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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